molecular formula C17H21N3O3 B5614524 1-methyl-6-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

1-methyl-6-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

Cat. No. B5614524
M. Wt: 315.37 g/mol
InChI Key: FOTXOUIGUMKGKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds with similar structures involves multi-component reactions and condensation processes. For example, Shaabani et al. (2009) developed a method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives using a one-pot three-component reaction, highlighting the complexity and efficiency of such processes (Shaabani et al., 2009).

Molecular Structure Analysis

Understanding the molecular structure of compounds is crucial for predicting their properties and interactions. Ukrainets et al. (2019) employed quantum and chemical calculations for structural analysis, providing insights into the reactivity and conformation of molecules (Ukrainets et al., 2019).

Chemical Reactions and Properties

Chemical reactions and properties of similar compounds are often studied in the context of their biological activities. Harada et al. (1995) explored the structure-activity relationships of benzodiazepine analogs, indicating the importance of certain molecular structures in biological responses (Harada et al., 1995).

Physical Properties Analysis

Physical properties such as crystalline structure and solubility are essential for drug formulation and application. For instance, Ukrainets et al. (2014) analyzed the crystal structure of benzothiazine derivatives, which is critical for understanding the physical characteristics of such compounds (Ukrainets et al., 2014).

properties

IUPAC Name

1-methyl-6-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4,5-dihydropyridazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N3O3/c1-20-16(21)7-6-14(19-20)17(22)18-11-12-8-9-23-15-5-3-2-4-13(15)10-12/h2-5,12H,6-11H2,1H3,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOTXOUIGUMKGKZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)CCC(=N1)C(=O)NCC2CCOC3=CC=CC=C3C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.